Cas no 61610-52-4 (Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo-)

Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo- structure
61610-52-4 structure
Product Name:Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo-
CAS No:61610-52-4
MF:C10H9ClFNO2
MW:229.635365247726
CID:472899
PubChem ID:22347734
Update Time:2025-04-19

Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 4-chloro-N-(2-fluorophenyl)-3-oxo-
    • 4-chloro-N-(2-fluorophenyl)-3-oxobutanamide
    • SCHEMBL6409393
    • 61610-52-4
    • DTXSID00625095
    • Inchi: 1S/C10H9ClFNO2/c11-6-7(14)5-10(15)13-9-4-2-1-3-8(9)12/h1-4H,5-6H2,(H,13,15)
    • InChI Key: YRZSKXSRYOIZLV-UHFFFAOYSA-N
    • SMILES: ClCC(CC(NC1C=CC=CC=1F)=O)=O

Computed Properties

  • Exact Mass: 229.03067
  • Monoisotopic Mass: 229.0305844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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